Cas no 2320642-14-4 (N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide)

• Product Name: N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide
• CAS No: 2320642-14-4
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.3320
• CID: 5354813
• Update Time: 2025-11-03

N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[[tetrahydro-4-(3-thienyl)-2H-pyran-4-yl]methyl]-
• N1-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)oxalamide
• N'-[(4-thiophen-3-yloxan-4-yl)methyl]oxamide
• N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide

• Inchi： 1S/C12H16N2O3S/c13-10(15)11(16)14-8-12(2-4-17-5-3-12)9-1-6-18-7-9/h1,6-7H,2-5,8H2,(H2,13,15)(H,14,16)
• InChI Key： GJDBHDSCSCHTKK-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1(C([H])([H])N([H])C(C(N([H])[H])=O)=O)C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 0.6
• Topological Polar Surface Area: 110

Additional information on N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide

Comprehensive Overview of N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide (CAS No. 2320642-14-4): Structure, Applications, and Research Insights

The compound N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide (CAS No. 2320642-14-4) is a specialized organic molecule featuring a unique combination of a thiophene ring and an oxane (tetrahydropyran) scaffold, linked via an ethanediamide moiety. This structural complexity makes it a subject of interest in pharmaceutical and materials science research. The presence of both heterocyclic and amide functionalities suggests potential applications in drug design, particularly in targeting enzymes or receptors where such motifs are critical for binding affinity.

Recent advancements in small-molecule drug discovery have heightened demand for compounds like N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide, as researchers explore its role in modulating protein-protein interactions or as a pharmacophore in kinase inhibitors. Its CAS No. 2320642-14-4 is frequently queried in chemical databases, reflecting its relevance in high-throughput screening libraries. The thiophene-oxane hybrid structure also aligns with trends in fragment-based drug design, where such fragments are used to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, the incorporation of a thiophene-3-yl group into the oxan-4-ylmethyl framework offers challenges and opportunities for stereoselective synthesis. Researchers are investigating methods like transition-metal-catalyzed cross-coupling to functionalize the thiophene ring, while the ethanediamide linker provides a handle for further derivatization. Computational studies, including molecular docking and QSAR modeling, are being employed to predict its bioactivity, a topic frequently searched in AI-driven drug discovery platforms.

Beyond pharmaceuticals, N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide has garnered attention in material science due to the electron-rich thiophene unit, which could contribute to conductive polymers or organic semiconductors. Its thermal stability and solubility profile are under evaluation for optoelectronic applications, a trending topic in renewable energy research. The compound’s CAS No. 2320642-14-4 is often cross-referenced in patents related to OLED materials and photovoltaic cells.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its regiochemistry and purity—key concerns for researchers sourcing it from suppliers. Questions about its storage conditions and solubility in DMSO/PBS are common in online forums, highlighting practical considerations for experimental use. Regulatory databases list it as non-hazardous under standard handling protocols, though proper laboratory safety measures are always recommended.

In summary, N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide (CAS No. 2320642-14-4) represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its structural features resonate with current drug discovery paradigms and green chemistry initiatives, making it a compound to watch in both academic and industrial settings. Ongoing studies aim to unlock its full potential, addressing frequently searched queries about its synthetic routes, bioactivity profiles, and industrial scalability.